Cas no 1122-05-0 (3-Methyl-4-nitroisoxazole)

• Product name: 3-Methyl-4-nitroisoxazole
• CAS No: 1122-05-0
• MF: C₄H₄N₂O₃
• MW: 128.08616
• CID: 894527
• PubChem ID: 13804274

3-Methyl-4-nitroisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitroisoxazole
• 3-methyl-4-nitro-1,2-oxazole
• isoxazole, 3-methyl-4-nitro- (7ci,8ci,9ci)
• AKOS006372246
• Isoxazole, 3-methyl-4-nitro-
• DTXSID70549976
• DB-287727
• SCHEMBL5779334
• 1122-05-0

• Inchi： InChI=1S/C4H4N2O3/c1-3-4(6(7)8)2-9-5-3/h2H,1H3
• InChI Key： DGKVNRDVQUPXHS-UHFFFAOYSA-N
• SMILES： CC1=NOC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 69.17